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Compound of Interest

Compound Name: di-tert-Butyl phosphite

Cat. No.: B8811950 Get Quote

Di-tert-butyl phosphite (DTBP), with the CAS number 13086-84-5, is a dialkyl phosphite ester

characterized by the presence of two sterically demanding tert-butyl groups.[1][2][3] This

structural feature imparts a unique combination of stability and reactivity, making it an

invaluable reagent in modern organic chemistry.[4] It is widely recognized as a crucial

intermediate in the synthesis of pharmaceuticals, particularly antiviral agents and phosphonate

prodrugs, and as a ligand in various metal-catalyzed cross-coupling reactions.[4][5] The steric

hindrance provided by the tert-butyl groups influences its reactivity, rendering it less reactive

than less bulky phosphites but offering a favorable balance for many synthetic transformations.

[6]

Commercial Availability and Supplier Specifications
Di-tert-butyl phosphite is readily available from a range of chemical suppliers, ensuring a

stable supply for research and development activities. The typical purity grades offered are

generally between 95% and greater than 98%. When selecting a supplier, it is crucial to

consider not only the purity but also the packaging and available quantities to suit the scale of

the intended application.

Below is a summary of prominent suppliers and their typical product specifications for di-tert-
butyl phosphite:
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Supplier Purity
CAS
Number

Molecular
Formula

Molecular
Weight

Available
Quantities

Thermo

Scientific

Chemicals

96% 13086-84-5 C₈H₁₈O₃P 193.20 g/mol 1 g, 5 g, 25 g

Sigma-

Aldrich
95% 13086-84-5 C₈H₁₉O₃P 194.21 g/mol 1 g, 5 g

Santa Cruz

Biotechnolog

y

N/A 13086-84-5 C₈H₁₉O₃P 194.21 g/mol Inquire

Alfa

Chemistry
95% 13086-84-5 C₈H₁₈O₃P 193.20 g/mol Inquire

Tokyo

Chemical

Industry (TCI)

>98.0% 13086-84-5 C₈H₁₉O₃P 194.21 g/mol Inquire

Note: This table is a representative sample and not exhaustive. Researchers should always

consult the supplier's specific product datasheet for the most current information.

Core Applications in Drug Discovery and
Development
Di-tert-butyl phosphite's utility in the pharmaceutical industry is primarily centered on its role

as a precursor for phosphonate-containing bioactive molecules and as a ligand in the synthesis

of complex organic intermediates.

Synthesis of Phosphonate Prodrugs and Antiviral
Agents
Phosphonates are often used as isosteric replacements for phosphates in drug design to

enhance enzymatic interactions.[6] However, their high negative charge at physiological pH

can impede cell membrane permeability.[6] A common strategy to overcome this is the use of
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prodrugs, where the phosphonate moiety is masked with biolabile groups. Di-tert-butyl
phosphite is a key starting material in the synthesis of such phosphonate prodrugs.[1][6][7]

A prominent example is its application in the synthesis of Tenofovir, a nucleotide reverse

transcriptase inhibitor used in the treatment of HIV and hepatitis B.[1][8] The synthesis involves

the hydroxymethylation of di-tert-butyl phosphite, followed by further functionalization and

coupling to the nucleobase core.[8]

This protocol is adapted from a reported efficient and simple method.[8]

Materials:

Di-tert-butyl phosphite (commercially available or freshly distilled)

Paraformaldehyde

Potassium carbonate (K₂CO₃)

Acetonitrile (MeCN)

Procedure:

To a stirred solution of di-tert-butyl phosphite (1.0 eq.) in acetonitrile, add solid

paraformaldehyde (1.1 eq.) and potassium carbonate (0.2 eq.).

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored

by ³¹P-NMR spectroscopy.

Upon completion, filter the reaction mixture to remove the potassium carbonate.

The filtrate can be concentrated under reduced pressure. The crude product, di-tert-butyl

(hydroxymethyl)phosphonate, can often be used in the next step without further purification.

For higher purity, recrystallization from acetonitrile may be performed.[8]

Causality Behind Experimental Choices:

Paraformaldehyde: A solid source of formaldehyde that is easier to handle than aqueous

formaldehyde solutions.[8]
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Potassium Carbonate: A mild base to catalyze the reaction.

Acetonitrile: An appropriate solvent for the reactants.

Purity of Di-tert-butyl phosphite: Using crude di-tert-butyl phosphite requires initial purity

determination by ³¹P-NMR to adjust the amount of paraformaldehyde, as an excess can lead

to byproduct formation.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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